Cas no 1704082-33-6 ((4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid)

• Product Name: (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid
• CAS No: 1704082-33-6
• MF: C₁₂H₁₃BFNO₄
• MW: 265.045326948166
• MDL: MFCD28400453
• CID: 4674403
• Update Time: 2025-10-28

(4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid
• AM88149
• (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid

• MDL： MFCD28400453
• Inchi： 1S/C12H13BFNO4/c14-11-2-1-8(13(18)19)7-10(11)12(17)15-5-3-9(16)4-6-15/h1-2,7,18-19H,3-6H2
• InChI Key： ASBOLDUVESIHEQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1C(N1CCC(CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid

Introduction to (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid (CAS No. 1704082-33-6)

(4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid (CAS No. 1704082-33-6) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This boronic acid derivative is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a piperidine carbonyl moiety, which confer it with valuable properties for various chemical and biological processes.

The compound's fluorine substitution on the phenyl ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. The piperidine carbonyl group, on the other hand, provides additional reactivity and functional versatility, enabling its use in a wide range of synthetic transformations and conjugation reactions.

Recent research has highlighted the potential of (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid in the development of novel therapeutics. For instance, studies have shown that this compound can be effectively utilized in the synthesis of prodrugs and targeted drug delivery systems. The boronic acid functionality allows for the formation of stable boronate esters, which can be cleaved under specific conditions to release the active drug molecule. This property is particularly useful in designing drugs with improved pharmacokinetic profiles and reduced side effects.

In addition to its applications in drug development, (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid has also been explored for its potential in biological imaging and diagnostic agents. The fluorine atom can be detected using nuclear magnetic resonance (NMR) techniques, making it a valuable tool for tracking the compound's distribution and metabolism in biological systems. This capability is crucial for understanding the pharmacodynamics of new drug candidates and optimizing their therapeutic efficacy.

The synthesis of (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid typically involves several steps, including the formation of the piperidine carbonyl intermediate and the subsequent introduction of the boronic acid functionality. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and yield of this process. These methods not only enhance the scalability of production but also ensure high purity and consistency of the final product.

One notable application of (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid is in the field of cancer research. Studies have demonstrated that this compound can be used to develop targeted therapies for various types of cancer. The ability to conjugate this boronic acid derivative with tumor-specific ligands or antibodies allows for selective delivery to cancer cells, minimizing toxicity to healthy tissues. This approach has shown promising results in preclinical models and is currently being evaluated in clinical trials.

Furthermore, the compound's boronic acid group plays a crucial role in its interaction with biological targets. Boronic acids are known to form reversible covalent bonds with diols, such as those found in cell surface receptors and enzymes. This property makes them effective inhibitors or modulators of various biological processes, including signal transduction pathways and metabolic reactions. Research in this area has led to the discovery of new therapeutic targets and mechanisms for treating diseases such as diabetes, Alzheimer's disease, and inflammatory disorders.

In conclusion, (4-Fluoro-3-(4-oxopiperidine-1-carbonyl)phenyl)boronic acid (CAS No. 1704082-33-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and biological research. Its unique structural features and functional groups make it an invaluable tool for developing novel therapeutics, diagnostic agents, and imaging probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.